Cas no 1845689-82-8 (Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- is a specialized thiourea derivative featuring a pyrimidine core substituted with a 3-nitrophenyl group and a trifluoromethyl moiety. This compound is of interest in synthetic and medicinal chemistry due to its structural complexity and potential as an intermediate in the development of pharmaceuticals or agrochemicals. The presence of the nitro and trifluoromethyl groups enhances its reactivity, making it suitable for further functionalization or as a precursor in heterocyclic synthesis. Its well-defined molecular structure ensures consistency in research applications, particularly in studies involving nucleophilic substitution or hydrogen bonding interactions. The compound is typically handled under controlled conditions due to its sensitivity.

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- structure

1845689-82-8 structure

Product Name:Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

CAS No:1845689-82-8

MF:C₁₂H₈F₃N₅O₂S

MW:343.284430503845

MDL:MFCD16614825

CID:4781174

Update Time:2025-06-14

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

- Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
- MDL： MFCD16614825
- Inchi： 1S/C12H8F3N5O2S/c13-12(14,15)9-5-8(17-11(18-9)19-10(16)23)6-2-1-3-7(4-6)20(21)22/h1-5H,(H3,16,17,18,19,23)
- InChI Key： JMXVAAQTUJHLGB-UHFFFAOYSA-N
- SMILES： N(C1=NC(C(F)(F)F)=CC(C2=CC=CC([N+]([O-])=O)=C2)=N1)C(N)=S

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	204619-0.500g	6-(3-Nitrophenyl)-2-thioureido-4-(trifluoromethyl)pyrimidine, 95%	1845689-82-8	95%	0.500g	$375.00	2023-09-06
Matrix Scientific	204619-1g	6-(3-Nitrophenyl)-2-thioureido-4-(trifluoromethyl)pyrimidine, 95%	1845689-82-8	95%	1g	$624.00	2023-09-06
Matrix Scientific	204619-2.500g	6-(3-Nitrophenyl)-2-thioureido-4-(trifluoromethyl)pyrimidine, 95%	1845689-82-8	95%	2.500g	$1316.00	2023-09-06
Key Organics Ltd	MS-20790-0.5G	6-(3-Nitrophenyl)-2-thioureido-4-(trifluoromethyl)pyrimidine	1845689-82-8	>95%	0.5g	£215.00	2025-02-08
Key Organics Ltd	MS-20790-1G	6-(3-Nitrophenyl)-2-thioureido-4-(trifluoromethyl)pyrimidine	1845689-82-8	>95%	1g	£358.00	2025-02-08

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Related Literature

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2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

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4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Research Update on Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS: 1845689-82-8)

Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS: 1845689-82-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine backbone and trifluoromethyl group, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-cancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

Recent research has highlighted the compound's role as a potent inhibitor of specific protein kinases, which are critical targets in cancer therapy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- exhibits high selectivity and efficacy against certain kinase isoforms, making it a valuable candidate for further drug development. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, providing a solid foundation for future preclinical studies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in addressing drug resistance in cancer treatment. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its synergistic effects when combined with conventional chemotherapeutic agents. The results indicated that the compound could enhance the sensitivity of resistant cancer cell lines to existing drugs, thereby offering a novel strategy to overcome therapeutic challenges. The study emphasized the importance of the trifluoromethyl group in modulating the compound's pharmacokinetic properties.

The synthetic pathways for Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- have also been a focus of recent research. A team of chemists reported an optimized synthesis protocol in Organic Process Research & Development (2023), which improved the yield and purity of the compound while reducing the environmental impact of the process. This advancement is expected to facilitate larger-scale production and further pharmacological evaluations.

Looking ahead, the compound's potential extends beyond oncology. Preliminary studies suggest its applicability in inflammatory and neurodegenerative diseases, owing to its ability to modulate specific signaling pathways. However, further research is needed to fully understand its therapeutic scope and safety profile. The ongoing investigations into Thiourea, N-[4-(3-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- underscore its versatility and the growing interest in its applications within the pharmaceutical industry.